molecular formula C19H17NO3S B8306496 4-(5-Methyl-4-(p-tolylthiomethyl)oxazol-2-yl)benzoic acid

4-(5-Methyl-4-(p-tolylthiomethyl)oxazol-2-yl)benzoic acid

Cat. No.: B8306496
M. Wt: 339.4 g/mol
InChI Key: KZZQCURODINAON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(5-Methyl-4-(p-tolylthiomethyl)oxazol-2-yl)benzoic acid is a useful research compound. Its molecular formula is C19H17NO3S and its molecular weight is 339.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C19H17NO3S

Molecular Weight

339.4 g/mol

IUPAC Name

4-[5-methyl-4-[(4-methylphenyl)sulfanylmethyl]-1,3-oxazol-2-yl]benzoic acid

InChI

InChI=1S/C19H17NO3S/c1-12-3-9-16(10-4-12)24-11-17-13(2)23-18(20-17)14-5-7-15(8-6-14)19(21)22/h3-10H,11H2,1-2H3,(H,21,22)

InChI Key

KZZQCURODINAON-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)SCC2=C(OC(=N2)C3=CC=C(C=C3)C(=O)O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of methyl 4-(5-methyl-4-(p-tolylthiomethyl)oxazol-2-yl)benzoate (3.1 g, 8.78 mmol, 1.00 equiv) in 6N hydrochloric acid (90 mL) was stirred overnight at 90° C. The reaction mixture was diluted with 150 mL of water and extracted with 3×150 mL of ethyl acetate. The combined organic layers was washed with 3×50 mL of brine, dried over anhydrous sodium sulfate and concentrated under vacuum to give 2.2 g (74%) of 4-(5-methyl-4-(p-tolylthiomethyl)oxazol-2-yl)benzoic acid as a white solid. LC-MS: (ES, m/z):
Quantity
3.1 g
Type
reactant
Reaction Step One
Quantity
90 mL
Type
solvent
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.